Cas no 23902-75-2 (2-Pyrazinamine,3,6-dimethoxy-)
2-Pyrazinamine,3,6-dimethoxy- structure
Product Name:2-Pyrazinamine,3,6-dimethoxy-
CAS No:23902-75-2
MF:C6H9N3O2
MW:155.154560804367
CID:240272
PubChem ID:45122049
Update Time:2025-04-19
2-Pyrazinamine,3,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinamine,3,6-dimethoxy-
- Pyrazine,3-amino-2,5-dimethoxy- (8CI)
- 23902-75-2
- 3,6-dimethoxypyrazin-2-amine
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- Inchi: 1S/C6H9N3O2/c1-10-4-3-8-6(11-2)5(7)9-4/h3H,1-2H3,(H2,7,9)
- InChI Key: UXMDNQYOWYWTPP-UHFFFAOYSA-N
- SMILES: O(C)C1C(N)=NC(=CN=1)OC
Computed Properties
- Exact Mass: 155.06957
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.3A^2
- XLogP3: 0
Experimental Properties
- PSA: 70.26
2-Pyrazinamine,3,6-dimethoxy- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
23902-75-2 (2-Pyrazinamine,3,6-dimethoxy-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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